Cas no 178358-29-7 (Cyclohexane, 2-ethynyl-4-methyl-1-(1-methylethyl)-, [1S-(1alpha,2alpha,4beta)]- (9CI))

• Product Name: Cyclohexane, 2-ethynyl-4-methyl-1-(1-methylethyl)-, [1S-(1alpha,2alpha,4beta)]- (9CI)
• CAS No: 178358-29-7
• MF: C₁₂H₂₀
• MW: 164.287203788757
• CID: 906626
• PubChem ID: 10820921
• Update Time: 2024-02-29

Cyclohexane, 2-ethynyl-4-methyl-1-(1-methylethyl)-, [1S-(1alpha,2alpha,4beta)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 2-ethynyl-4-methyl-1-(1-methylethyl)-, [1S-(1alpha,2alpha,4beta)]- (9CI)
• Cyclohexane,2-ethynyl-4-methyl-1-(1-methylethyl)-,[1S-(1alpha,2alpha,4bta)]-(9CI)
• Cyclohexane, 2-ethynyl-4-methyl-1-(1-methylethyl)-, [1S-(1alpha,2alpha,4b
• Cyclohexane, 2-ethynyl-4-methyl-1-(1-methylethyl)-, [1S-(1alpha,2alpha,4ba)]- (9CI)

• Inchi： 1S/C12H20/c1-5-11-8-10(4)6-7-12(11)9(2)3/h1,9-12H,6-8H2,2-4H3/t10-,11-,12-/m0/s1
• InChI Key： XXWOLVVWZBJZHM-SRVKXCTJSA-N
• SMILES： [C@@H]1(C(C)C)CC[C@H](C)C[C@@H]1C#C

Computed Properties

• Exact Mass: 164.156500638g/mol
• Monoisotopic Mass: 164.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids